Cas no 1220031-02-6 (2-Chloro-4-methoxyphenyl 3-pyrrolidinyl etherhydrochloride)

• Product Name: 2-Chloro-4-methoxyphenyl 3-pyrrolidinyl etherhydrochloride
• CAS No: 1220031-02-6
• MF: C₁₁H₁₅Cl₂NO₂
• MW: 264.148301362991
• CID: 1079180
• Update Time: 2025-06-08

2-Chloro-4-methoxyphenyl 3-pyrrolidinyl etherhydrochloride Chemical and Physical Properties

Names and Identifiers

• 2-Chloro-4-methoxyphenyl 3-pyrrolidinyl ether hydrochloride
• 2-Chloro-4-methoxyphenyl 3-pyrrolidinyl etherhydrochloride

• Inchi： 1S/C11H14ClNO2.ClH/c1-14-8-2-3-11(10(12)6-8)15-9-4-5-13-7-9;/h2-3,6,9,13H,4-5,7H2,1H3;1H
• InChI Key： IMGZRGYJSGKNFQ-UHFFFAOYSA-N
• SMILES： ClC1C=C(C=CC=1OC1CNCC1)OC.Cl

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 3

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers Anisoles

Additional information on 2-Chloro-4-methoxyphenyl 3-pyrrolidinyl etherhydrochloride

Introduction to 2-Chloro-4-methoxyphenyl 3-pyrrolidinyl etherhydrochloride (CAS No: 1220031-02-6)

2-Chloro-4-methoxyphenyl 3-pyrrolidinyl etherhydrochloride, identified by its CAS number 1220031-02-6, is a specialized chemical compound that has garnered significant attention in the field of pharmaceutical research and development. This compound belongs to a class of molecules that exhibit intriguing pharmacological properties, making it a subject of intense study for potential therapeutic applications. The structural composition of this molecule, featuring a combination of chloro, methoxy, and pyrrolidinyl functional groups, contributes to its unique chemical behavior and biological activity.

The 2-chloro-4-methoxyphenyl moiety is a key pharmacophore in this compound, which has been extensively studied for its interaction with various biological targets. The chloro substituent at the second position and the methoxy group at the fourth position on the phenyl ring enhance the lipophilicity and electronic properties of the molecule, influencing its binding affinity and efficacy. This structural feature is particularly relevant in the design of drugs targeting neurological and inflammatory disorders, where precise molecular interactions are crucial.

The 3-pyrrolidinyl etherhydrochloride component of the compound adds another layer of complexity to its pharmacological profile. The pyrrolidinyl group is known for its ability to form stable hydrogen bonds with biological targets, while the ether linkage introduces flexibility into the molecular structure. This combination not only affects the compound's solubility and bioavailability but also influences its metabolic stability. The hydrochloride salt form further enhances the compound's solubility in aqueous solutions, making it more suitable for formulation into pharmaceutical products.

Recent advancements in medicinal chemistry have highlighted the importance of such multifunctional compounds in addressing complex diseases. The 2-chloro-4-methoxyphenyl 3-pyrrolidinyl etherhydrochloride has been investigated for its potential role in modulating pathways associated with neurodegenerative diseases, such as Alzheimer's and Parkinson's. Studies have shown that this compound can interact with specific enzymes and receptors involved in these conditions, potentially leading to novel therapeutic strategies.

In addition to its applications in neurology, this compound has shown promise in treating inflammatory disorders. The presence of both chloro and methoxy groups on the phenyl ring suggests that it can engage with inflammatory mediators and cytokines, thereby reducing inflammation and associated symptoms. Preclinical studies have demonstrated that derivatives of this compound exhibit anti-inflammatory properties without significant side effects, making it a valuable candidate for further development.

The synthesis of 2-chloro-4-methoxyphenyl 3-pyrrolidinyl etherhydrochloride involves a multi-step process that requires precise control over reaction conditions to ensure high yield and purity. Advanced synthetic techniques, such as palladium-catalyzed cross-coupling reactions and nucleophilic substitutions, are employed to construct the complex molecular framework efficiently. The final salt form is obtained through careful crystallization processes to enhance stability and bioavailability.

From a regulatory perspective, the development of new pharmaceutical compounds like 2-chloro-4-methoxyphenyl 3-pyrrolidinyl etherhydrochloride must adhere to stringent guidelines to ensure safety and efficacy. Regulatory agencies require comprehensive preclinical data demonstrating the compound's mechanism of action, toxicity profiles, and pharmacokinetic properties before it can be tested in human trials. The rigorous testing process ensures that only compounds with proven therapeutic benefits reach patients.

The future prospects of 1220031-02-6 are promising, with ongoing research exploring its potential in various therapeutic areas. Innovations in drug delivery systems and combination therapies may further enhance its clinical utility. Collaborative efforts between academic researchers and pharmaceutical companies are essential to translate laboratory findings into viable treatments for patients worldwide.

In conclusion, 2-chloro-4-methoxyphenyl 3-pyrrolidinyl etherhydrochloride represents a significant advancement in pharmaceutical chemistry due to its unique structural features and promising biological activities. Its potential applications in treating neurological and inflammatory disorders make it a compelling subject for further investigation. As research continues to uncover new insights into its mechanisms of action, this compound holds great promise for improving patient outcomes across multiple disease states.